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Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties of Nervonyl Methane Sulfonate (CAS No. 51040-60-9), a methanesulfonate ester

of nervonyl alcohol. Due to the limited availability of direct experimental data for this specific

long-chain sulfonate, this document synthesizes information from publicly available data on the

compound, its precursors (nervonic acid and nervonyl alcohol), and related alkyl

methanesulfonates. This guide includes a summary of known identifiers, a discussion of

potential synthetic routes with a generalized experimental protocol, and an exploration of its

potential, though currently unelucidated, biological significance by drawing parallels with

related compounds. All quantitative data is presented in structured tables, and key conceptual

workflows are visualized using DOT language diagrams.

Introduction
Nervonyl methane sulfonate, systematically named (Z)-15-Tetracosen-1-ol

methanesulfonate, is an organic compound characterized by a long, unsaturated C24 alkyl

chain derived from nervonic acid, linked to a methanesulfonate group.[1][2] The

methanesulfonate moiety is an excellent leaving group in nucleophilic substitution reactions,

making alkyl methanesulfonates valuable intermediates in organic synthesis. While short-chain

alkyl methanesulfonates, such as methyl methanesulfonate (MMS) and ethyl methanesulfonate

(EMS), are well-studied for their genotoxic properties as DNA alkylating agents, the chemical
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and biological characteristics of long-chain derivatives like nervonyl methane sulfonate are

not well-documented in publicly accessible literature.[3][4]

This guide aims to consolidate the available information on nervonyl methane sulfonate,

providing a foundational resource for researchers interested in its synthesis, properties, and

potential applications.

Chemical and Physical Properties
Direct experimental data for the physicochemical properties of nervonyl methane sulfonate
are scarce. However, based on its chemical structure and data from its precursors and related

compounds, we can infer certain characteristics. The long, nonpolar C24 alkyl chain will

dominate its physical properties, suggesting low water solubility and a high affinity for nonpolar

organic solvents. The presence of the sulfonate ester group introduces a polar functionality.

Identifiers and Molecular Characteristics
A summary of the key identifiers for nervonyl methane sulfonate is provided in Table 1.

Property Value Reference

CAS Number 51040-60-9 [1]

Systematic Name
(Z)-15-Tetracosen-1-ol,

methanesulfonate
[1]

Synonyms
Nervonyl methane sulfonate,

Nervonyl mesylate
[1]

Molecular Formula C25H50O3S [1]

Molecular Weight 430.73 g/mol [1]

InChIKey
JWFQESCFAQEDKI-

KHPPLWFESA-N
[1]

SMILES
CCCCCCCC/C=C\CCCCCCC

CCCCCCCOS(=O)(=O)C

Table 1: Chemical Identifiers for Nervonyl Methane Sulfonate.
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Physicochemical Properties of Precursors
To provide context, the known physicochemical properties of the parent fatty acid, nervonic

acid, and the corresponding alcohol, nervonyl alcohol, are presented in Table 2. These

properties are expected to influence the characteristics of the final methanesulfonate ester.

Property Nervonic Acid
Nervonyl Alcohol ((Z)-15-
Tetracosen-1-ol)

CAS Number 506-37-6 50995-29-4

Molecular Formula C24H46O2 C24H48O

Molecular Weight 366.62 g/mol 352.64 g/mol

Melting Point 42-43 °C Not available

Boiling Point 479.2 °C (estimated) 447.8 °C (predicted)

Solubility Insoluble in water Insoluble in water

Appearance Light yellow oily liquid Not available

Table 2: Physicochemical Properties of Nervonic Acid and Nervonyl Alcohol.[5][6]

Synthesis of Nervonyl Methane Sulfonate
A specific, detailed experimental protocol for the synthesis of nervonyl methane sulfonate is

not readily available in the peer-reviewed literature. However, a general and widely used

method for the synthesis of alkyl methanesulfonates involves the reaction of the corresponding

alcohol with methanesulfonyl chloride in the presence of a tertiary amine base, such as

triethylamine, in an aprotic organic solvent.[1][7] This reaction is a standard procedure in

organic chemistry for converting alcohols into good leaving groups.

Generalized Experimental Protocol
The following protocol is a generalized procedure based on the known synthesis of other alkyl

methanesulfonates and should be adapted and optimized for the specific synthesis of nervonyl
methane sulfonate.
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Materials:

Nervonyl alcohol ((Z)-15-Tetracosen-1-ol)

Methanesulfonyl chloride (MsCl)

Triethylamine (Et3N) or other suitable tertiary amine

Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

Saturated aqueous sodium bicarbonate solution

Brine (saturated aqueous sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Standard laboratory glassware and equipment for organic synthesis

Procedure:

Dissolve nervonyl alcohol in anhydrous DCM in a round-bottom flask under an inert

atmosphere (e.g., nitrogen or argon).

Cool the solution to 0 °C using an ice bath.

Add triethylamine to the solution with stirring.

Slowly add methanesulfonyl chloride dropwise to the cooled solution.

Allow the reaction mixture to stir at 0 °C for a specified time (e.g., 1-2 hours) and then warm

to room temperature, monitoring the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding water or a saturated aqueous solution of

sodium bicarbonate.

Transfer the mixture to a separatory funnel and separate the organic layer.

Wash the organic layer sequentially with water, saturated aqueous sodium bicarbonate

solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the

crude product.

Purify the crude nervonyl methane sulfonate by column chromatography on silica gel using

an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate).

Synthetic Workflow Diagram
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Caption: Generalized workflow for the synthesis of Nervonyl Methane Sulfonate.
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Potential Biological Significance and Signaling
Pathways
There is currently no direct scientific literature describing the biological activity, mechanism of

action, or signaling pathways of nervonyl methane sulfonate. However, we can hypothesize

its potential biological relevance based on the known activities of its constituent parts and

related molecules.

Role of the Nervonyl Moiety
Nervonic acid, the precursor to the nervonyl group, is a very-long-chain monounsaturated fatty

acid that is enriched in the white matter of the brain and is a key component of myelin.[8] It

plays a crucial role in the biosynthesis of nerve cell myelin. Long-chain fatty alcohols, such as

nervonyl alcohol, have also been investigated for their biological effects, including potential

neurotrophic activities and effects on nerve conduction.[9] One study demonstrated that a

cyclohexenonic long-chain fatty alcohol had beneficial effects on peripheral neuropathy in

diabetic rats.[9] Furthermore, long-chain fatty alcohols can influence cellular processes such as

fatty acid uptake.[4]

Reactivity of the Methanesulfonate Group
The methanesulfonate group is a potent alkylating agent, and short-chain alkyl

methanesulfonates like MMS and EMS are known mutagens and carcinogens due to their

ability to alkylate DNA.[4][10] This alkylation can lead to DNA damage and interfere with DNA

replication and transcription.[11] The primary mechanism of action for the genotoxicity of these

compounds is the transfer of their alkyl group to nucleophilic sites on DNA bases.

Hypothesized Biological Activity
Given its structure, nervonyl methane sulfonate could potentially act as a lipophilic alkylating

agent. The long nervonyl chain would likely facilitate its transport across cell membranes and

localization to lipid-rich environments, such as the myelin sheath or other cellular membranes.

Once localized, the methanesulfonate group could potentially alkylate nearby nucleophilic

biomolecules, including proteins and lipids, and possibly DNA.

It is important to emphasize that this is a hypothesis, and the actual biological activity of

nervonyl methane sulfonate could be significantly different from that of short-chain
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analogues. The steric bulk of the C24 chain might hinder its ability to interact with the DNA

backbone. Its primary effects could be related to the disruption of membrane structure and

function or the alkylation of membrane-associated proteins.

Potential Signaling Pathway Involvement
If nervonyl methane sulfonate does act as an alkylating agent, it could trigger cellular stress

response pathways, such as the DNA damage response (DDR) pathway. However, its lipophilic

nature might also lead to interactions with lipid signaling pathways.

Potential Cellular Effects
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Caption: Hypothesized cellular interactions of Nervonyl Methane Sulfonate.

Safety and Handling
A specific Safety Data Sheet (SDS) for nervonyl methane sulfonate is not widely available.

However, based on the known hazards of its parent compounds and related alkyl

methanesulfonates, appropriate safety precautions should be taken when handling this

chemical. Methanesulfonic acid is corrosive and can cause severe skin and eye burns.[3][12]

Short-chain alkyl methanesulfonates are toxic, mutagenic, and suspected carcinogens.

Therefore, it is prudent to handle nervonyl methane sulfonate with extreme care in a well-

ventilated fume hood, using appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat.

Conclusion
Nervonyl methane sulfonate is a long-chain alkyl methanesulfonate with potential

applications in organic synthesis and as a research chemical. While its precise chemical and

biological properties are largely uncharacterized, this guide provides a summary of the

currently available information and a framework for future research. The synthesis is expected

to follow standard procedures for the preparation of methanesulfonate esters. Its biological

activity remains an open question, with the potential for it to act as a lipophilic alkylating agent,

although this requires experimental validation. Further research is needed to elucidate the

specific properties and biological effects of this compound to fully understand its potential

applications and hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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